Cas no 757220-30-7 (2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide)

• Product Name: 2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide
• CAS No: 757220-30-7
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• MDL: MFCD06342746
• CID: 844128
• PubChem ID: 2080954
• Update Time: 2025-10-29

2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[2-(MESITYLAMINO)-2-OXOETHYL]ACETAMIDE
• 757220-30-7
• 2-Chloro-N-(2-(mesitylamino)-2-oxoethyl)acetamide
• CS-0230083
• 2-chloro-N-{[(2,4,6-trimethylphenyl)carbamoyl]methyl}acetamide
• UPCMLD0ENAT5258538:001
• EN300-10219
• AKOS001037737
• 2-[(2-chloroacetyl)amino]-N-(2,4,6-trimethylphenyl)acetamide
• Z57000497
• G38626
• 2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide

• MDL： MFCD06342746
• Inchi： 1S/C13H17ClN2O2/c1-8-4-9(2)13(10(3)5-8)16-12(18)7-15-11(17)6-14/h4-5H,6-7H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key： FNQXJKYWTSIBJX-UHFFFAOYSA-N
• SMILES： ClCC(NCC(NC1C(C)=CC(C)=CC=1C)=O)=O

Computed Properties

• Exact Mass: 268.0978555g/mol
• Monoisotopic Mass: 268.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide

2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide (CAS No. 757220-30-7): A Comprehensive Overview

2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide (CAS No. 757220-30-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide consists of a chloroacetamide moiety linked to a carbamoyl group substituted with a 2,4,6-trimethylphenyl ring. This intricate arrangement imparts the molecule with distinct physicochemical properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide has also shown promise in neuropharmacology. Research conducted on animal models has indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects. Specifically, it has been observed to reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These results open up exciting possibilities for the use of 2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide in the treatment of neurological disorders.

The mechanism of action of 2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide is an area of ongoing investigation. Preliminary studies suggest that it may act through multiple pathways. For instance, it has been shown to modulate the activity of key enzymes involved in inflammation and oxidative stress. Additionally, it may interact with specific receptors or signaling pathways to exert its therapeutic effects. Understanding these mechanisms is crucial for optimizing the use of this compound in drug development.

Synthesis and purification methods for 2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide have been well-documented in the literature. The compound can be synthesized via a multi-step process involving the reaction of 2-chloroacetyl chloride with (2,4,6-trimethylphenyl)carbamic acid methyl ester followed by hydrolysis and subsequent purification steps. The high yield and purity achieved through these methods make it feasible for large-scale production and further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide. Early-phase trials have shown promising results with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-Chloro-N-{(2,4,6-Trimethylphenyl)CarbamoylMethyl}Acetamide (CAS No. 757220-30-7) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse pharmacological activities make it a valuable target for further investigation and potential therapeutic applications. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various medical conditions.